4-[(4-chlorobenzyl)oxy]-3-ethoxybenzaldehyde oxime

• IUPAC Name: (NE)-N-[[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]methylidene]hydroxylamine
• InChI: InChI=1S/C16H16ClNO3/c1-2-20-16-9-13(10-18-19)5-8-15(16)21-11-12-3-6-14(17)7-4-12/h3-10,19H,2,11H2,1H3/b18-10+
• InChI Key: DJFMVLRRSKMZJZ-VCHYOVAHSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NO)OCC2=CC=C(C=C2)Cl
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/O)OCC2=CC=C(C=C2)Cl
• Molecular Formula: C16H16ClNO3
• Molecular Weight: 305.75 g/mol

Description

4-[(4-chlorobenzyl)oxy]-3-ethoxybenzaldehyde oxime, commonly known as CBOX, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CBOX is a versatile compound that has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of CBOX is not fully understood, but it is believed to involve the formation of stable complexes with metal ions. The ability of CBOX to form stable complexes with metal ions has been studied using various spectroscopic techniques, including UV-Vis, IR, and NMR spectroscopy. These studies have provided insights into the binding mode of CBOX to metal ions and the factors that influence the stability of the complexes.
Biochemical and Physiological Effects:
CBOX has been studied for its potential biochemical and physiological effects. One of the primary areas of research for CBOX is its potential as an anticancer agent. CBOX has been shown to inhibit the growth of cancer cells in vitro and in vivo. The anticancer activity of CBOX is believed to be due to its ability to inhibit the activity of metalloenzymes that are involved in the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

CBOX has several advantages as a chemical compound for use in scientific research. It is relatively easy to synthesize, and high yields and purity can be achieved. CBOX is also stable under a wide range of conditions, making it suitable for use in various experimental setups. However, the limitations of CBOX include its potential toxicity and the need for specialized equipment for its synthesis and analysis.

Future Directions

There are several future directions for research on CBOX. One of the primary areas of research is the development of new metal complexes of CBOX for use in catalysis, electrochemistry, and biological imaging. Another area of research is the development of new anticancer agents based on the structure of CBOX. Additionally, CBOX has potential applications in the development of new materials for use in energy storage and conversion. Further studies are needed to fully understand the potential applications of CBOX in various scientific fields.
Conclusion:
In conclusion, CBOX is a versatile chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CBOX can be synthesized by the reaction of 4-chlorobenzyl chloride with 3-ethoxybenzaldehyde oxime in the presence of a base. CBOX has been studied for its potential applications as a ligand for metal ions, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research. Further studies are needed to fully understand the potential applications of CBOX in various scientific fields.

Synthesis Methods

CBOX can be synthesized by the reaction of 4-chlorobenzyl chloride with 3-ethoxybenzaldehyde oxime in the presence of a base. The reaction yields CBOX as a white solid with a melting point of 106-108°C. The synthesis of CBOX has been optimized to achieve high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

CBOX has been studied for its potential applications in various scientific fields. One of the primary areas of research for CBOX is its use as a ligand for metal ions. CBOX has been shown to form stable complexes with metal ions such as copper, nickel, and cobalt. These complexes have been studied for their potential applications in catalysis, electrochemistry, and biological imaging.